Cas no 84794-82-1 (Dimethyl 2,2'-((2-bromo-1,4-phenylene)bis(oxy))diacetate)

• Product Name: Dimethyl 2,2'-((2-bromo-1,4-phenylene)bis(oxy))diacetate
• CAS No: 84794-82-1
• MF: C₁₂H₁₃BrO₆
• MW: 333.132023572922
• CID: 5018339
• Update Time: 2025-06-09

Dimethyl 2,2'-((2-bromo-1,4-phenylene)bis(oxy))diacetate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2,2'-((2-bromo-1,4-phenylene)bis(oxy))diacetate
• methyl 2-[3-bromo-4-(2-methoxy-2-oxoethoxy)phenoxy]acetate

• Inchi： 1S/C12H13BrO6/c1-16-11(14)6-18-8-3-4-10(9(13)5-8)19-7-12(15)17-2/h3-5H,6-7H2,1-2H3
• InChI Key： LTRUKSJOTKNBMO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC(=O)OC)OCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 309
• XLogP3: 2.4
• Topological Polar Surface Area: 71.1

Additional information on Dimethyl 2,2'-((2-bromo-1,4-phenylene)bis(oxy))diacetate

Dimethyl 2,2'-((2-bromo-1,4-phenylene)bis(oxy))diacetate (CAS No. 84794-82-1): A Comprehensive Overview

Dimethyl 2,2'-((2-bromo-1,4-phenylene)bis(oxy))diacetate, identified by its CAS number 84794-82-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of bisphenol derivatives, featuring a unique structural motif that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and ester functional groups in its molecular structure imparts distinct reactivity, enabling its application in diverse synthetic pathways.

The molecular structure of Dimethyl 2,2'-((2-bromo-1,4-phenylene)bis(oxy))diacetate consists of two acetate groups linked through a central 2-bromo-1,4-phenylene bridge. This arrangement not only provides a rigid aromatic core but also introduces a bromine atom at the para position relative to one of the ester groups. Such structural features make the compound highly versatile for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from bisphenol-like scaffolds. The compound 84794-82-1 has emerged as a key precursor in this domain due to its ability to undergo selective modifications while retaining structural integrity. For instance, studies have demonstrated its utility in generating novel polyphenolic compounds with potential applications in anti-inflammatory and antioxidant therapies. The bromine substituent serves as an excellent handle for introducing additional functionalities through palladium-catalyzed reactions, facilitating the synthesis of hybrid molecules that exhibit enhanced biological activity.

The ester groups in Dimethyl 2,2'-((2-bromo-1,4-phenylene)bis(oxy))diacetate offer another layer of reactivity, allowing for hydrolysis or transesterification under controlled conditions. This flexibility is particularly advantageous when designing molecules intended for biological assays or drug delivery systems. Researchers have leveraged these properties to develop prodrugs that can be activated in vivo, releasing active pharmaceutical ingredients (APIs) at targeted sites. Such strategies are crucial for improving drug bioavailability and minimizing side effects.

Advances in computational chemistry have further enhanced the understanding of how CAS No. 84794-82-1 behaves in various chemical environments. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These simulations have been instrumental in predicting binding affinities and optimizing lead compounds for preclinical testing. The integration of machine learning algorithms has expedited this process by enabling high-throughput virtual screening of potential candidates.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of derivatives synthesized from Dimethyl 2,2'-((2-bromo-1,4-phenylene)bis(oxy))diacetate. Preliminary findings suggest that certain analogs exhibit promising activity against neurological disorders and metabolic diseases. For example, modifications to the phenylene core have led to compounds with inhibitory effects on kinases and other enzymes implicated in cancer progression. Additionally, the compound’s ability to cross the blood-brain barrier has opened avenues for treating neurodegenerative conditions such as Alzheimer’s and Parkinson’s disease.

In conclusion, Dimethyl 2,2'-((2-bromo-1,4-phenylene)bis(oxy))diacetate (CAS No. 84794-82-1) represents a cornerstone molecule in modern medicinal chemistry. Its unique structural features and reactivity profile make it indispensable for developing innovative therapeutic strategies across multiple disease areas. As research continues to uncover new applications and synthetic pathways, this compound is poised to remain at the forefront of pharmaceutical innovation.